Cas no 2920206-70-6 ((S)-3-cyclopropylmorpholine hydrochloride)

• Product Name: (S)-3-cyclopropylmorpholine hydrochloride
• CAS No: 2920206-70-6
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 6619122
• PubChem ID: 168432852
• Update Time: 2026-03-11

(S)-3-cyclopropylmorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-cyclopropylmorpholine hydrochloride
• (3S)-3-cyclopropylmorpholine;hydrochloride
• (3S)-3-CYCLOPROPYLMORPHOLINE,HYDROCHLORIDE
• G15330
• 2920206-70-6
• PS-19387

• Inchi： 1S/C7H13NO.ClH/c1-2-6(1)7-5-9-4-3-8-7;/h6-8H,1-5H2;1H/t7-;/m1./s1
• InChI Key： QFBIHAFLFZURMD-OGFXRTJISA-N
• SMILES： Cl.O1CCN[C@H](C1)C1CC1

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on (S)-3-cyclopropylmorpholine hydrochloride

Introduction to (S)-3-cyclopropylmorpholine hydrochloride (CAS No. 2920206-70-6)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. Among these, (S)-3-cyclopropylmorpholine hydrochloride (CAS No. 2920206-70-6) stands out as a compound of significant interest due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its chiral center and cyclopropyl substituent, has garnered attention for its role in the development of various pharmacological agents.

In the realm of pharmaceutical sciences, the stereochemistry of molecules is often a critical determinant of their biological activity. The (S)-configuration of 3-cyclopropylmorpholine hydrochloride contributes to its distinct pharmacokinetic and pharmacodynamic profiles, making it a valuable scaffold for drug design. The presence of the cyclopropyl group enhances the compound's metabolic stability, which is a crucial factor in ensuring prolonged therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with biological targets with greater accuracy. Studies have shown that (S)-3-cyclopropylmorpholine hydrochloride exhibits promising interactions with enzymes and receptors involved in various disease pathways. This has opened up new avenues for its application in treating conditions such as neurological disorders, infectious diseases, and inflammatory conditions.

The synthesis of (S)-3-cyclopropylmorpholine hydrochloride involves intricate organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to optimize the production process. These methods not only enhance yield but also minimize unwanted byproducts, ensuring the compound's suitability for further development.

One of the most compelling aspects of (S)-3-cyclopropylmorpholine hydrochloride is its potential as a building block for more complex drug molecules. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological properties. For instance, modifications at the morpholine ring have led to compounds with improved solubility and bioavailability, which are essential factors in drug formulation.

The pharmacological profile of (S)-3-cyclopropylmorpholine hydrochloride has been extensively studied in preclinical models. These studies have revealed its potential as an antagonist for certain neurotransmitter receptors, which could make it useful in treating conditions such as depression and anxiety. Additionally, its interaction with ion channels has been explored, suggesting potential applications in managing cardiovascular diseases.

In conclusion, (S)-3-cyclopropylmorpholine hydrochloride (CAS No. 2920206-70-6) is a compound with multifaceted applications in pharmaceutical research. Its unique stereochemistry and structural features make it a valuable candidate for drug development across various therapeutic areas. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in the next generation of medicinal agents.